Cas no 85665-80-1 (Propanoic acid, 2-methyl-, 1-methyl-3-phenyl-2-propen-1-ylester)

• Product Name: Propanoic acid, 2-methyl-, 1-methyl-3-phenyl-2-propen-1-ylester
• CAS No: 85665-80-1
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 733630
• PubChem ID: 16205628
• Update Time: 2025-04-19

Propanoic acid, 2-methyl-, 1-methyl-3-phenyl-2-propen-1-ylester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-, 1-methyl-3-phenyl-2-propen-1-ylester
• 1-methyl-3-phenylallyl isobutyrate
• 4-phenylbut-3-en-2-yl 2-methylpropanoate

• Inchi： 1S/C14H18O2/c1-11(2)14(15)16-12(3)9-10-13-7-5-4-6-8-13/h4-12H,1-3H3/b10-9+
• InChI Key： BHCGJQKEBIOEQX-MDZDMXLPSA-N
• SMILES： O(C(C(C)C)=O)C(C)/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes